2-(5-methyl-1H-benzimidazol-2-yl)-3-(3-methylphenyl)acrylonitrile

• IUPAC Name: (Z)-2-(6-methyl-1H-benzimidazol-2-yl)-3-(3-methylphenyl)prop-2-enenitrile
• InChI: InChI=1S/C18H15N3/c1-12-4-3-5-14(8-12)10-15(11-19)18-20-16-7-6-13(2)9-17(16)21-18/h3-10H,1-2H3,(H,20,21)/b15-10-
• InChI Key: VARVHBWCQZOWBM-GDNBJRDFSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C=C(C#N)C2=NC3=C(N2)C=C(C=C3)C
• Isomeric SMILES: CC1=CC(=CC=C1)/C=C(/C#N)\C2=NC3=C(N2)C=C(C=C3)C
• Molecular Formula: C18H15N3
• Molecular Weight: 273.3 g/mol

Description

2-(5-methyl-1H-benzimidazol-2-yl)-3-(3-methylphenyl)acrylonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a heterocyclic compound that contains both nitrogen and carbon atoms in its structure.

Scientific Research Applications

2-(5-methyl-1H-benzimidazol-2-yl)-3-(3-methylphenyl)acrylonitrile has been studied for its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, it has shown promising results as an anticancer agent, with studies reporting its ability to induce apoptosis in cancer cells. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions in biological samples. In material science, it has been used as a building block for the synthesis of functional materials, including polymers and metal-organic frameworks.

Mechanism of Action

The mechanism of action of 2-(5-methyl-1H-benzimidazol-2-yl)-3-(3-methylphenyl)acrylonitrile is not fully understood. However, studies have suggested that it induces apoptosis in cancer cells by activating the caspase-dependent pathway. It has also been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest.
Biochemical and Physiological Effects:
Studies have reported the biochemical and physiological effects of 2-(5-methyl-1H-benzimidazol-2-yl)-3-(3-methylphenyl)acrylonitrile. It has been shown to induce apoptosis in cancer cells, inhibit the proliferation of cancer cells, and exhibit fluorescent properties for the detection of metal ions in biological samples. Additionally, it has been found to have low toxicity in vitro and in vivo, making it a promising candidate for further studies.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(5-methyl-1H-benzimidazol-2-yl)-3-(3-methylphenyl)acrylonitrile in lab experiments include its low toxicity, high yield, and potential applications in various fields. However, its limitations include the need for specialized equipment and expertise for its synthesis and characterization.

Future Directions

There are several future directions for the study of 2-(5-methyl-1H-benzimidazol-2-yl)-3-(3-methylphenyl)acrylonitrile. These include:
1. Further studies to understand the mechanism of action of the compound in inducing apoptosis in cancer cells.
2. Exploration of the potential applications of the compound in material science, including the synthesis of functional materials.
3. Studies to investigate the potential of the compound as a fluorescent probe for the detection of metal ions in biological samples.
4. Development of more efficient and cost-effective synthesis methods for the compound.
5. Investigation of the potential of the compound as a therapeutic agent for other diseases, including neurodegenerative diseases.
Conclusion:
In conclusion, 2-(5-methyl-1H-benzimidazol-2-yl)-3-(3-methylphenyl)acrylonitrile is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are required to fully understand the potential of this compound in various fields, including medicinal chemistry and material science.

Synthesis Methods

The synthesis of 2-(5-methyl-1H-benzimidazol-2-yl)-3-(3-methylphenyl)acrylonitrile involves the reaction between 5-methyl-1H-benzimidazole-2-carbaldehyde and 3-methylphenylacetonitrile in the presence of a base and a solvent. The reaction proceeds via a Knoevenagel condensation reaction and results in the formation of the desired product. The reaction conditions and the purity of the starting materials are critical factors that influence the yield and purity of the final product.